Cas no 2060049-02-5 (4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride)

• Product Name: 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride
• CAS No: 2060049-02-5
• MF: C₆H₇Cl₂NO₃S
• MW: 244.095678567886
• MDL: MFCD30477134
• CID: 5222337
• PubChem ID: 125425698
• Update Time: 2025-06-22

4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolesulfonyl chloride, 4-chloro-3-(1-methylethyl)-
• 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride

• MDL： MFCD30477134
• Inchi： 1S/C6H7Cl2NO3S/c1-3(2)5-4(7)6(12-9-5)13(8,10)11/h3H,1-2H3
• InChI Key： LGGQNDIGBFWDNJ-UHFFFAOYSA-N
• SMILES： O1C(S(Cl)(=O)=O)=C(Cl)C(C(C)C)=N1

Additional information on 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride

Professional Introduction to 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060049-02-5)

4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2060049-02-5, belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry and drug development. The unique structural features of this molecule, particularly its 4-chloro and 3-(propan-2-yl) substituents, make it a valuable intermediate in the synthesis of more complex molecules.

The 1,2-oxazole core of this compound is a heterocyclic aromatic ring system that has been extensively studied for its biological activity. Oxazole derivatives are known to exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The introduction of a sulfonyl chloride group at the 5-position of the oxazole ring enhances the reactivity of the molecule, making it particularly useful for further functionalization via nucleophilic substitution reactions.

In recent years, there has been growing interest in the development of novel oxazole-based compounds for therapeutic applications. Research published in leading journals such as the Journal of Medicinal Chemistry and the European Journal of Organic Chemistry has highlighted the potential of oxazole derivatives as lead compounds in drug discovery. Specifically, studies have demonstrated that modifications to the substituents on the oxazole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules.

The presence of a 4-chloro substituent in 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride is particularly noteworthy, as chlorine atoms are known to enhance electrophilicity and facilitate further chemical transformations. This property makes the compound an attractive building block for the synthesis of more complex sulfonamides and other heterocyclic compounds. Additionally, the 3-(propan-2-yl) group introduces steric hindrance and electronic effects that can be tailored to optimize binding affinity to biological targets.

The synthesis of 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of the oxazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include chlorination at the 4-position and sulfonylation at the 5-position. These transformations are often carried out under inert conditions to prevent unwanted side reactions.

The utility of this compound extends beyond its role as a synthetic intermediate. Recent research has shown that derivatives of 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride exhibit promising biological activity against various pathogens. For instance, modifications to the sulfonyl chloride group have been investigated for their potential as protease inhibitors, which are crucial in treating infectious diseases and inflammatory conditions. The reactivity of the sulfonyl chloride also allows for conjugation with other bioactive molecules, opening up possibilities for targeted drug delivery systems.

In conclusion, 4-chloro-3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060049-02-5) is a versatile and highly reactive compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for oxazole derivatives, compounds like this are likely to play an increasingly important role in drug development pipelines.